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Compound of Interest

Compound Name: Antimony tribromide

Cat. No.: B1630486 Get Quote

Essential Safety and Handling Guide for
Antimony Tribromide
For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and logistical information for the handling and

disposal of Antimony Tribromide (SbBr₃). Adherence to these guidelines is essential for

ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE) and Exposure
Limits
Proper personal protective equipment is the first line of defense against the hazards of

Antimony Tribromide. Below is a summary of required PPE and established occupational

exposure limits.

Parameter Value Agency/Source

ACGIH TLV-TWA 0.5 mg/m³ (as Sb) ACGIH

NIOSH IDLH 50 mg/m³ (as Sb) NIOSH

OSHA PEL (Vacated) 0.5 mg/m³ OSHA

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1630486?utm_src=pdf-interest
https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACGIH TLV-TWA: Threshold Limit Value - Time-Weighted Average concentration for a

conventional 8-hour workday and a 40-hour workweek, to which it is believed that nearly all

workers may be repeatedly exposed, day after day, without adverse effect. NIOSH IDLH:

Immediately Dangerous to Life or Health concentration. OSHA PEL: Permissible Exposure

Limit.

Operational Protocol: Safe Handling and Storage
Antimony Tribromide is a corrosive solid that is sensitive to moisture and light.[1] It is crucial

to handle it in a controlled environment to prevent exposure and accidental reactions.

Handling:

Training: All personnel must be trained on the specific hazards and handling procedures for

Antimony Tribromide before commencing any work.[1]

Ventilation: Always handle Antimony Tribromide in a well-ventilated area, preferably within

a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that meet OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European Standard EN166.[2]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[2]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[2] For exposures

potentially exceeding 50 mg/m³ (as Antimony), a MSHA/NIOSH approved self-contained

breathing apparatus with a full facepiece operated in a pressure-demand or other positive-

pressure mode is required.[1]

Hygiene: Do not eat, smoke, or drink in areas where Antimony Tribromide is handled.[1]

Wash hands thoroughly after handling.[2][3] Emergency eyewash fountains and safety

showers should be readily available.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0146.pdf
https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0146.pdf
https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AA41573&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA41573&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA41573&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0146.pdf
https://www.benchchem.com/product/b1630486?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0146.pdf
https://www.fishersci.com/store/msds?partNumber=AA41573&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC318402500&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0146.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage:

Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]

Incompatibilities: Store away from water, moisture, light, alcohol, strong bases (like sodium

hydroxide and potassium hydroxide), oxidizing agents, strong acids, and finely powdered

metals.[1][4] Antimony Tribromide reacts violently with potassium and sodium.[4] It

decomposes in water, light, or alcohol to form Hydrogen Bromide gas.[1]

Spill and Disposal Plan
In the event of a spill or for routine disposal, the following procedures must be followed to

mitigate risks and ensure environmental safety.

Spill Response:

Evacuation: Evacuate all non-essential personnel from the spill area.[1]

Containment: For powdered material, collect it in the most convenient and safe manner and

deposit it in sealed containers.[1] Do not use water or wet methods for cleanup.[1]

Ventilation: Ventilate the area after the cleanup is complete.[1]

PPE: Personnel involved in the cleanup must wear the appropriate PPE as outlined above.

Disposal:

Waste Characterization: Antimony Tribromide may need to be disposed of as hazardous

waste.[1]

Regulatory Compliance: Dispose of the material in a manner consistent with federal, state,

and local regulations. Contact your state's Department of Environmental Protection (DEP) or

the regional office of the Environmental Protection Agency (EPA) for specific guidance.[1]

Containers: Dispose of contents and container to an approved waste disposal plant.[2][3]
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Safe Handling Workflow for Antimony Tribromide
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Caption: Workflow for the safe handling of Antimony Tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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